Thalidomide-O-COOH
Thalidomide-O-COOH
TCE35031 is a Carboxylic acid-functionalized Thalidomide and Cereblon ligand for PROTACs.
Brand Name:
Vulcanchem
CAS No.:
1061605-21-7
VCID:
VC0544738
InChI:
InChI=1S/C15H12N2O7/c18-10-5-4-8(13(21)16-10)17-14(22)7-2-1-3-9(12(7)15(17)23)24-6-11(19)20/h1-3,8H,4-6H2,(H,19,20)(H,16,18,21)
SMILES:
C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O
Molecular Formula:
C15H12N2O7
Molecular Weight:
332.26 g/mol
Thalidomide-O-COOH
CAS No.: 1061605-21-7
Inhibitors
VCID: VC0544738
Molecular Formula: C15H12N2O7
Molecular Weight: 332.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1061605-21-7 |
---|---|
Product Name | Thalidomide-O-COOH |
Molecular Formula | C15H12N2O7 |
Molecular Weight | 332.26 g/mol |
IUPAC Name | 2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetic acid |
Standard InChI | InChI=1S/C15H12N2O7/c18-10-5-4-8(13(21)16-10)17-14(22)7-2-1-3-9(12(7)15(17)23)24-6-11(19)20/h1-3,8H,4-6H2,(H,19,20)(H,16,18,21) |
Standard InChIKey | ZVWIXIGBWIEDFO-UHFFFAOYSA-N |
SMILES | C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O |
Canonical SMILES | C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O |
Appearance | Solid powder |
Description | TCE35031 is a Carboxylic acid-functionalized Thalidomide and Cereblon ligand for PROTACs. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | TC E3 5031; TC E3-5031; TC E35031; TCE3 5031; TCE3-5031; TCE35031; TCE 35031; TCE-35031; |
PubChem Compound | 25015436 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume